Electrodeposition of manganese dioxide film on activated carbon paper and its application in supercapacitors with high rate capability
RSC Advances Pub Date: 2014-11-11 DOI: 10.1039/C4RA11127C
Abstract
In this research magnesium dioxide (MnO2) is electrodeposited over activated carbon paper (ACP) to form a composited MnO2/ACP material. The as-prepared MnO2/ACP shows excellent capacitance performance with a high specific capacitance of 485.4 F g−1 calculated from a discharge curve with current density 2.0 A g−1, owing to its enlarged specific surface area and improved electronic conductivity. Moreover, the MnO2/ACP possesses remarkable rate capability due to the easy access of electrolytic ions, leading to complete utilization of MnO2 active material for supercapacitors. To summarize, the electrodeposition of MnO2 thin film on activated carbon paper is reported for the first time, and the composited MnO2/ACP is a promising electrode material for building up efficient supercapacitors.
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